molecular formula C16H24N6O3S B5521212 2-{4-[(3,5-dimethyl-4-isoxazolyl)sulfonyl]-1-piperazinyl}-N-ethyl-6-methyl-4-pyrimidinamine

2-{4-[(3,5-dimethyl-4-isoxazolyl)sulfonyl]-1-piperazinyl}-N-ethyl-6-methyl-4-pyrimidinamine

Cat. No. B5521212
M. Wt: 380.5 g/mol
InChI Key: QAFHKHKOKBXEBT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of derivatives related to 2-{4-[(3,5-dimethyl-4-isoxazolyl)sulfonyl]-1-piperazinyl}-N-ethyl-6-methyl-4-pyrimidinamine involves nucleophilic substitution reactions and characterizations through various spectral studies (Mallesha et al., 2012). These synthetic routes provide access to a range of compounds with potential biological activities, showcasing the versatility of the chemical framework.

Molecular Structure Analysis

The crystal and molecular structure of derivatives closely related to the compound of interest have been determined, revealing insights into their geometric and electronic configurations (Karczmarzyk & Malinka, 2004). Such analyses are crucial for understanding the compound's reactivity and potential interactions in biological systems or industrial applications.

Scientific Research Applications

Antiproliferative Activity Against Human Cancer Cell Lines

Research on derivatives similar to the specified compound has shown potential in the fight against cancer. For instance, studies on 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives have demonstrated antiproliferative effects against various human cancer cell lines. Compounds in this series exhibited good activity, suggesting potential as anticancer agents upon further investigation (Mallesha et al., 2012).

Material Science and Polymer Chemistry

In the realm of material science, research involving the synthesis of novel soluble fluorinated polyamides containing pyridine and sulfone moieties has been conducted. These polymers have shown significant properties such as high thermal stability, flexibility, strength, and low dielectric constants, making them valuable for various technological applications (Liu et al., 2013).

Antibacterial Agents

Compounds incorporating pyrido(2,3-d)pyrimidine structures have been explored for their antibacterial properties. Research into 8-alkyl- and 8-vinyl-5,8-dihydro-5-oxo-2-(1-piperazinyl)pyrido(2,3-d)pyrimidine-6-carboxylic acids and derivatives showed promising activity against gram-negative bacteria, including Pseudomonas aeruginosa, highlighting their potential as antibacterial agents (Matsumoto & Minami, 1975).

Computational and Quantum Chemical Studies

Computational and quantum chemical studies on related sulfonamides have been performed to understand their electronic structures, pharmacokinetic properties, and potential biological activities. These studies provide a foundation for the design and synthesis of new compounds with improved therapeutic profiles (Gaurav & Krishna, 2021).

Synthesis and Biological Activity of Derivatives

The synthesis and evaluation of urea, thiourea, sulfonamide, and carbamate derivatives of compounds related to imatinib intermediates have been investigated for their antimicrobial and antioxidant activities. These studies demonstrate the versatility of such compounds in medicinal chemistry and their potential for developing new therapeutic agents (Chandrasekhar et al., 2018).

properties

IUPAC Name

2-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperazin-1-yl]-N-ethyl-6-methylpyrimidin-4-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H24N6O3S/c1-5-17-14-10-11(2)18-16(19-14)21-6-8-22(9-7-21)26(23,24)15-12(3)20-25-13(15)4/h10H,5-9H2,1-4H3,(H,17,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QAFHKHKOKBXEBT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCNC1=NC(=NC(=C1)C)N2CCN(CC2)S(=O)(=O)C3=C(ON=C3C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H24N6O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

380.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.